N-(2-acetamidophenyl)-3-methylbenzamide

• IUPAC Name: N-(2-acetamidophenyl)-3-methylbenzamide
• InChI: InChI=1S/C16H16N2O2/c1-11-6-5-7-13(10-11)16(20)18-15-9-4-3-8-14(15)17-12(2)19/h3-10H,1-2H3,(H,17,19)(H,18,20)
• InChI Key: SSDVRUIUMKWWPC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=CC=CC=C2NC(=O)C
• Molecular Formula: C16H16N2O2
• Molecular Weight: 268.31 g/mol

Description

N-(2-Acetamidophenyl)-3-methylbenzamide is a benzamide derivative characterized by a 3-methylbenzoyl group attached to an acetamido-substituted aniline moiety at the 2-position. The compound’s acetamido group at the phenyl ring’s 2-position may influence its electronic and steric characteristics, affecting reactivity and biological interactions. Benzamides are widely studied for applications in medicinal chemistry, catalysis, and materials science due to their tunable substituents and stable amide bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(2-acetamidophenyl)-3-methylbenzamide can be achieved through several synthetic routes. One common method involves the acylation of 2-acetamidophenylamine with 3-methylbenzoyl chloride in the presence of a base such as pyridine or triethylamine. The reaction is typically carried out under reflux conditions to ensure complete conversion of the starting materials to the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to enhance the efficiency and yield of the reaction. The use of catalysts and optimized reaction conditions can further improve the scalability of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

N-(2-acetamidophenyl)-3-methylbenzamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the amide group to an amine or other reduced forms.

Substitution: Electrophilic and nucleophilic substitution reactions can occur on the aromatic rings, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Halogenating agents, nitrating agents, and sulfonating agents are commonly employed for substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield quinones, while reduction can produce amines. Substitution reactions can lead to a variety of substituted aromatic compounds.

Scientific Research Applications

N-(2-acetamidophenyl)-3-methylbenzamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate or active ingredient.

Industry: It is used in the development of new materials with specific properties, such as polymers and coatings.

Mechanism of Action

The mechanism of action of N-(2-acetamidophenyl)-3-methylbenzamide involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity. For example, it may inhibit certain enzymes involved in inflammatory pathways, leading to anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	Substituents	Molecular Weight (g/mol)	Key Properties/Applications	References
N-(2-Acetamidophenyl)-3-methylbenzamide	3-methylbenzamide, 2-acetamidophenyl	Not explicitly reported	Hypothesized: Potential bioactivity, synthetic intermediate	–
N,N-Diethyl-3-methylbenzamide (DEET)	3-methylbenzamide, N,N-diethyl	191.27	Insect repellent; rapid skin absorption
N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide	3-methylbenzamide, 2-hydroxy-1,1-dimethylethyl	Not reported	N,O-bidentate directing group for metal-catalyzed C–H functionalization
N-(3-Acetamidophenyl)-4-chloro-3-nitrobenzamide	4-chloro-3-nitrobenzamide, 3-acetamidophenyl	348.73	High molecular weight; nitro group enhances electrophilicity
N-(3-Cyano-5-phenylfuran-2-yl)-3-methylbenzamide	3-methylbenzamide, 3-cyano-5-phenylfuran	302.30	Discontinued; likely explored for niche synthetic applications

Key Observations:

• DEET (N,N-Diethyl-3-methylbenzamide) : Unlike the target compound, DEET’s diethylamide group enhances volatility and skin permeability, making it a potent insect repellent. Its safety profile is well-documented, though excessive use risks neurotoxicity .
• N-(2-Hydroxy-1,1-dimethylethyl)-3-methylbenzamide : The hydroxyl and dimethyl groups enable coordination with metals, facilitating catalytic applications. Its crystal structure (CCDC 1965367) confirms a planar benzamide core, critical for directing group efficacy .